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Compound of Interest

Compound Name:
(R)-3-Methoxy-2-methylpropan-1-

OL

Cat. No.: B3166497 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of

(R)-3-Methoxy-2-methylpropan-1-ol, a flammable and potentially irritating chemical. The

following procedures are designed to ensure the safe handling and disposal of this compound

in a laboratory setting, minimizing risks to personnel and the environment. Adherence to

institutional and local regulations is mandatory.

I. Immediate Safety and Handling Precautions
Prior to handling (R)-3-Methoxy-2-methylpropan-1-ol for disposal, ensure that all necessary

personal protective equipment (PPE) is worn, including safety goggles, chemical-resistant

gloves (such as nitrile), and a lab coat.[1] All handling of this chemical should be conducted in a

well-ventilated area or within a chemical fume hood to avoid inhalation of vapors.[1][2] Keep

the chemical away from heat, sparks, open flames, and other ignition sources as it is a

flammable liquid.[1][3][4]

II. Step-by-Step Disposal Protocol
The primary recommended method for the disposal of (R)-3-Methoxy-2-methylpropan-1-ol is
through a licensed professional waste disposal service.[2] The following steps outline the

general procedure for preparing this chemical for disposal:
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Waste Collection:

Collect waste (R)-3-Methoxy-2-methylpropan-1-ol in a designated, compatible, and

properly labeled hazardous waste container.[5][6] The original container is often the best

option.[7]

Ensure the container is made of a material compatible with flammable liquids and is in

good condition, free from leaks.[7] Plastic containers are often preferred for chemical

waste.[5]

Do not mix with incompatible waste streams. As a general rule, non-halogenated solvents

can be collected together, but accurate labeling of all components is crucial.[8]

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "

(R)-3-Methoxy-2-methylpropan-1-ol".[6]

Indicate the hazards associated with the chemical, such as "Flammable Liquid" and

"Irritant".[9]

Include the accumulation start date on the label.[5]

Storage:

Store the sealed waste container in a designated satellite accumulation area that is at or

near the point of generation.[5]

The storage area should be cool, dry, and well-ventilated, away from heat and direct

sunlight.[10]

Ensure secondary containment is used for liquid hazardous waste.[6]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal company to schedule a pickup.[5][6]
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Provide them with accurate information about the waste, including its composition and

volume.

III. Spill and Leak Procedures
In the event of a spill, take the following immediate actions:

Ensure Personal Safety: Evacuate non-essential personnel and ensure adequate ventilation.

Remove all sources of ignition.[1][10]

Contain the Spill: Absorb the spill with an inert, non-combustible material such as sand,

earth, or vermiculite.[1][11]

Collect and Dispose: Collect the absorbed material and place it in a sealed, properly labeled

container for disposal as hazardous waste.[1]

Clean the Area: Clean the spill area with soap and water, collecting the cleaning materials for

proper disposal if necessary.[10]

IV. Quantitative Data Summary
While specific regulatory limits can vary, the following table summarizes key hazard and

classification information for methoxypropanol compounds, which are structurally related to

(R)-3-Methoxy-2-methylpropan-1-ol.

Parameter Value Reference

Flash Point 33°C (for Methoxy Propanol) [3]

GHS Hazard Statements H226, H315, H319, H335 [9]

UN Number 1987 (for Alcohols, n.o.s.) [4]

Hazard Class 3 (Flammable Liquid) [4]

Packing Group III [4]

V. Disposal Workflow Diagram
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The following diagram illustrates the decision-making and procedural flow for the proper

disposal of (R)-3-Methoxy-2-methylpropan-1-ol.

Start: (R)-3-Methoxy-2-methylpropan-1-ol Waste Generated

Assess Waste:
Pure or Contaminated?

Spill or Leak Occurs

Collect in a Designated,
Compatible, and Labeled

Hazardous Waste Container

Both

Label Container:
'Hazardous Waste'

Chemical Name
Hazards (Flammable, Irritant)

Store in a Cool, Dry, Well-Ventilated
Satellite Accumulation Area

with Secondary Containment

Contact Environmental Health & Safety
(EHS) or Licensed Waste

Disposal Service for Pickup

End: Proper Disposal

Follow Spill Procedure:
1. Ensure Safety (Ventilate, No Ignition Sources)

2. Contain with Inert Absorbent
3. Collect in Labeled Container

4. Clean Area

Yes
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of (R)-3-Methoxy-2-methylpropan-1-ol.

Disclaimer: This guide provides general procedures. Always consult your institution's specific

safety protocols and local regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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